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Abstract

This technical guide provides a comprehensive overview of the chemical properties of
basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a highly strained polycyclic saturated
hydrocarbon.[1] First synthesized in 1966, this unique cage-like molecule has been a subject of
significant interest in organic chemistry for studying the limits of molecular stability and
reactivity.[1] This document details its synthesis, physicochemical properties, spectroscopic
signature, and key chemical transformations. All quantitative data is presented in structured
tables, and detailed experimental protocols for its synthesis and major reactions are provided.
Furthermore, signaling pathways and experimental workflows are illustrated using Graphviz
diagrams to facilitate a deeper understanding of the chemistry of basketane.

Introduction

Basketane (CioH12) is a pentacyclic alkane with a structure that resembles a basket, hence its
trivial name.[1][2] Its systematic IUPAC name is pentacyclo[4.4.0.02,5.03,8.04,7]decane.[1][3]
The molecule's rigid, cage-like framework, composed of multiple cyclobutane and cyclopropane
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rings, results in significant angle and torsional strain, with a total strain energy estimated to be
over 100 kcal/mol.[1] This high degree of strain is the primary driver for its unique reactivity,
making it a valuable model compound for investigating strain relief and valence isomerization in
polycyclic systems.[1]

Physicochemical Properties

Basketane is a colorless solid with a melting point of 58-61 °C.[1] It is soluble in organic
solvents and is characterized by its nonpolar, hydrophobic nature.[1] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Basketane

Property Value Reference
Molecular Formula CioH12 [11[3]

Molar Mass 132.206 g-mol—1 [2]

IUPAC Name pentacyclo[4.4.0.02,5.03,8.04, e

7]decane

CAS Number 5603-27-0 [2]

Melting Point 58-61 °C [1]

Boiling Point ~185 °C at 760 mmHg [1]

Density 1.30 g/cm3 [1]

Strain Energy > 100 kcal/mol [1]

Spectroscopic Properties

The highly symmetrical structure of basketane is reflected in its spectroscopic data. The
absence of olefinic or carbonyl groups simplifies its NMR and IR spectra.[1]

Table 2: Spectroscopic Data of Basketane
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Technique Data Reference

Exhibits high symmetry with a
limited number of signals,
confirming the rigid polycyclic

1H NMR structure. The absence of [1]
signals in the 4.5-6.5 ppm
range indicates a fully

saturated hydrocarbon.

Displays a limited number of
distinct signals due to
molecular symmetry,
13C NMR highlighting unique carbon [1]
environments including
bridgehead CH and CH:

groups.

Shows characteristic aliphatic
C-H stretching bands at 2900-
3000 cm~1. The absence of
Infrared (IR) carbonyl (~1700 cm~1) or C=C [1]
(1640-1680 cm™1) stretches
confirms the lack of these

functional groups.

The molecular ion peak (M*)
appears at m/z 132, confirming
the molecular formula CioH12.

Mass Spectrometry (MS) Fragmentation patterns include  [1]
the loss of Cz2Ha units (m/z
104), reflecting the inherent
strain.

Synthesis of Basketane

Basketane was first synthesized independently by the research groups of Masamune and
Dauben and Whalen in 1966.[2] The most common route involves a multi-step sequence
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starting from cyclooctatetraene and maleic anhydride.

Experimental Protocol: Synthesis of Basketane

This protocol is based on the original synthesis reported by Dauben and Whalen.
Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

e Procedure: A solution of cyclooctatetraene (1 equivalent) and maleic anhydride (1
equivalent) in benzene is stirred at room temperature. The reaction proceeds as a [4+2]
cycloaddition to yield the endo-adduct, a polycyclic anhydride. The product precipitates from
the solution and can be collected by filtration.

 Yield: Approximately 40% for the subsequent photochemical cycloaddition step.[2]
Step 2: Photochemical [2+2] Cycloaddition

e Procedure: The polycyclic anhydride from Step 1 is dissolved in acetone. The solution is
irradiated with a suitable light source (e.g., a medium-pressure mercury lamp) to induce an
intramolecular [2+2] cycloaddition. This step closes the central cyclobutane ring to form the
caged anhydride.

* Yield: Approximately 40%.[2]
Step 3: Hydrolysis of the Anhydride

e Procedure: The caged anhydride is hydrolyzed to the corresponding diacid by treatment with
a base, such as sodium carbonate solution, followed by acidification.

Step 4: Decarboxylation to Basketene

e Procedure: The diacid is treated with lead tetraacetate in pyridine. This oxidative
decarboxylation removes the two carboxyl groups as CO2z and forms a double bond, yielding
the unsaturated intermediate, basketene.[4]

Step 5: Hydrogenation to Basketane
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e Procedure: Basketene is dissolved in a suitable solvent (e.g., ethanol) and subjected to
catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst under a hydrogen
atmosphere. The reaction saturates the double bond to yield the final product, basketane.[2]

Synthesis Workflow Diagram
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Caption: Synthetic pathway for basketane.
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Chemical Reactivity

The high strain energy of basketane dictates its chemical reactivity, which is characterized by
rearrangements to less strained isomers.

Catalytic Hydrogenation to Twistane

Basketane undergoes hydrogenolysis in the presence of a palladium on carbon catalyst,
leading to the cleavage of specific cyclobutane bonds and rearrangement to the less strained
isomer, twistane.[1][2]

e Procedure: Basketane is dissolved in a suitable solvent such as methanol. A catalytic
amount of palladium on carbon (Pd/C) is added to the solution. The mixture is stirred under a
hydrogen atmosphere (typically at 1-5 atm) at room temperature. The reaction proceeds with
the uptake of hydrogen. Upon completion, the catalyst is removed by filtration, and the
solvent is evaporated to yield twistane.

 Yield: 70-75%.

Metal-Catalyzed Rearrangement to Snoutane

Transition metals, particularly silver(l) ions, catalyze the valence isomerization of basketane to
snoutane.[2] This rearrangement is driven by the release of strain energy.

o Procedure: Basketane is treated with a catalytic amount of a silver(l) salt, such as silver
perchlorate, in a suitable solvent. The reaction is typically carried out at moderate
temperatures. The rearrangement proceeds to give snoutane as the major product.

 Yield: 70-90%.

Reaction Pathways Diagram
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Caption: Major reaction pathways of basketane.

Conclusion

Basketane remains a molecule of significant interest due to its unique structural and chemical
properties. Its synthesis, while challenging, provides access to a highly strained system that
serves as a valuable platform for studying fundamental concepts in organic chemistry. The
reactivity of basketane, dominated by strain-releasing rearrangements, offers insights into the
behavior of polycyclic hydrocarbons. The data and protocols presented in this guide are
intended to support further research and development in the fields of organic synthesis,
materials science, and medicinal chemistry where strained molecules may play a role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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